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Compound of Interest

Compound Name: Torachrysone tetraglucoside

Cat. No.: B14154778

For Researchers, Scientists, and Drug Development Professionals

Introduction

Torachrysone tetraglucoside is a phenolic glycoside isolated from the seeds of Cassia tora, a
plant used in traditional medicine. This document provides a comprehensive overview of the
structural elucidation of torachrysone tetraglucoside, with a focus on the nuclear magnetic
resonance (NMR) data that is central to its characterization. The information presented here is
intended to serve as a technical guide for researchers in natural product chemistry,
pharmacology, and drug development.

Torachrysone tetraglucoside belongs to the class of naphthopyrone glycosides, which are
known for a variety of biological activities, including antimicrobial and antioxidant effects. A
thorough understanding of its structure is paramount for elucidating its mechanism of action
and for any further development as a potential therapeutic agent.

Structural Characterization

The structure of torachrysone tetraglucoside was determined through a combination of
spectroscopic techniques, primarily 1H and 13C NMR spectroscopy, along with mass
spectrometry. The molecule consists of a torachrysone aglycone linked to a tetraglucoside
chain at the C-8 position. The precise arrangement of the four glucose units is 8-O-[(3-D-
glucopyranosyl-(1 - 6)-pB-D-glucopyranosyl-(1 — 3)-B-D-glucopyranosyl-(1 - 6)-3-D-
glucopyranoside].
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Nuclear Magnetic Resonance (NMR) Data

The definitive NMR data for torachrysone tetraglucoside, as reported in the literature, is
summarized below. The spectra were typically recorded in deuterated pyridine (Py-d5).

Table 1: 1H NMR Spectroscopic Data for Torachrysone Tetraglucoside (in Py-d5)
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Proton Chemical Shift (5) Multiplicity Cou-lpling Constant
pPpm (J) in Hz

Aglycone

H-4 7.35 s

H-5 7.68 d 8.0

H-7 7.02 d 8.0

3-Me 2.38 s

6-OMe 3.75 s

COMe 2.58 s

1-OH 15.85 s

Glc |

H-1' 5.62 d 75

H-2' 4.35 m

H-3' 4.45 m

H-4' 4.52 m

H-5' 4.18 m

H-6'a 4.65 m

H-6' 4.28 m

Glc Il

H-1" 4.95 d 75

H-2" 4.15 m

H-3" 4.25 m

H-4" 4.32 m

H-5" 3.98 m

H-6"a 4.55 m
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H-6"b 4.22

Glc Il

H-1" 5.25 7.5
H-2" 4.20

H-3" 4.30

H-4" 4.38

H-5" 4.05

H-6"a 4.48

H-6"b 4.15

Glc IV

H-1"" 4.88 7.5
H-2"" 4.08

H-3 4.18

H-4" 4.25

H-5"" 3.92

H-6""a 4.42

H-6""b 4.10

Table 2: 13C NMR Spectroscopic Data for Torachrysone Tetraglucoside (in Py-d5)
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Carbon Chemical Shift (6) ppm
Aglycone

C-1 162.5
C-2 110.2
C-3 145.8
C-4 108.5
C-4a 135.2
C-5 118.5
C-6 158.8
C-7 105.2
C-8 155.6
C-8a 112.5
C-9 192.1
C-10 105.8
3-Me 22.1
6-OMe 55.8
COMe 32.5
Glc |

C-1 102.8
Cc-2 74.5
C-3 88.1
Cc-4' 69.8
C-5' 78.2
C-6' 69.2
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Glcli

c-1" 105.2
c-2" 75.1
Cc-3" 78.1
C-4" 71.5
C-5" 78.5
C-6" 62.8
Glc 1l

c-1" 104.8
c-2" 76.2
c-3" 78.0
c-4"™ 71.2
c-5" 77.8
c-6" 69.5
Glc IV

c-1m 104.5
c-2" 74.8
c-3™ 77.5
c-4™ 71.0
c-5™ 77.2
c-6"" 62.5

Experimental Protocols
Isolation of Torachrysone Tetraglucoside
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The general procedure for the isolation of torachrysone tetraglucoside from the seeds of
Cassia tora involves the following steps:

o Extraction: Dried and powdered seeds of Cassia tora are extracted with methanol (MeOH) at
room temperature. The extract is then concentrated under reduced pressure to yield a crude
extract.

o Solvent Partitioning: The crude methanol extract is suspended in water and successively
partitioned with solvents of increasing polarity, such as n-hexane, chloroform (CHCI3), ethyl
acetate (EtOAc), and n-butanol (n-BuOH). The glycoside-rich fraction is typically found in the
n-BuOH layer.

e Column Chromatography: The n-BuOH soluble fraction is subjected to column
chromatography on a Diaion HP-20 resin, eluting with a stepwise gradient of water and
methanol. Fractions are monitored by thin-layer chromatography (TLC).

» Further Chromatographic Purification: The fractions containing the target compound are
further purified by repeated column chromatography on silica gel and Sephadex LH-20,
using solvent systems such as CHCI3-MeOH-H20 in various ratios.

» Final Purification: Final purification is often achieved by preparative high-performance liquid
chromatography (HPLC) to yield pure torachrysone tetraglucoside.
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Isolation Workflow for Torachrysone Tetraglucoside
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Structural Elucidation Workflow

The structural elucidation of the purified compound involves a systematic application of
spectroscopic methods.

e Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) or
Electrospray lonization Mass Spectrometry (ESI-MS) is used to determine the molecular
weight and molecular formula of the compound.

e 1D NMR Spectroscopy:

o 1H NMR: Provides information on the number and types of protons, their chemical
environment, and their coupling relationships.

o 13C NMR: Determines the number of carbon atoms and their hybridization states.
e 2D NMR Spectroscopy:

o COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks within the
aglycone and each sugar unit.

o HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and
carbon atoms.

o HMBC (Heteronuclear Multiple Bond Correlation): Establishes long-range correlations
between protons and carbons (typically 2-3 bonds), which is crucial for determining the
connectivity between the aglycone and the sugar moiety, as well as the linkages between
the sugar units.

o Acid Hydrolysis: To confirm the identity of the sugar units, the glycoside is hydrolyzed with
acid, and the resulting monosaccharides are identified by comparison with authentic
standards using techniques like TLC or HPLC.
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Workflow for Structural Elucidation

Potential Sighaling Pathway Involvement

While the specific signaling pathways modulated by torachrysone tetraglucoside are still
under investigation, many anthraquinone and naphthopyrone glycosides isolated from Cassia
tora have demonstrated significant biological activities, including antibacterial, antifungal, and
enzyme inhibitory effects. For instance, the aglycone, torachrysone, has shown antibacterial
activity against methicillin-resistant Staphylococcus aureus (MRSA).

The antibacterial mechanism of related phenolic compounds often involves the disruption of the
bacterial cell membrane integrity, inhibition of nucleic acid synthesis, or interference with
bacterial metabolic pathways. It is plausible that torachrysone tetraglucoside may act as a
pro-drug, being hydrolyzed in vivo to release the more active aglycone, or it may have its own
distinct mechanism of action. Further research is required to delineate the precise molecular
targets and signaling cascades affected by this compound.
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Conclusion

The structural elucidation of torachrysone tetraglucoside has been definitively achieved
through the application of modern spectroscopic techniques, with NMR playing a pivotal role.
The detailed data presented in this guide provides a foundational reference for researchers.
The established structure opens avenues for further investigation into its pharmacological
properties, potential mechanisms of action, and its development as a novel therapeutic agent.
Future studies should focus on elucidating the specific molecular targets and signaling
pathways modulated by this complex natural product.

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Structural
Elucidation of Torachrysone Tetraglucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14154778#torachrysone-tetraglucoside-structural-
elucidation-and-nmr-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14154778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

